Cas no 51985-35-4 (Benzoic acid, 4-methoxy-2-(methoxymethoxy)-)
51985-35-4 structure
Product Name:Benzoic acid, 4-methoxy-2-(methoxymethoxy)-
CAS No:51985-35-4
MF:C10H12O5
MW:212.199283599854
CID:336200
PubChem ID:57614714
Update Time:2025-04-19
Benzoic acid, 4-methoxy-2-(methoxymethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methoxy-2-(methoxymethoxy)-
- 4-methoxy-2-(methoxymethoxy)benzoic acid
- KLEWZVDFTHMNEF-UHFFFAOYSA-N
- AKOS009075528
- 51985-35-4
- SCHEMBL4103072
- DTXSID40727325
-
- Inchi: 1S/C10H12O5/c1-13-6-15-9-5-7(14-2)3-4-8(9)10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
- InChI Key: KLEWZVDFTHMNEF-UHFFFAOYSA-N
- SMILES: O(COC)C1C=C(C=CC=1C(=O)O)OC
Computed Properties
- Exact Mass: 212.06847348g/mol
- Monoisotopic Mass: 212.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 65Ų
Benzoic acid, 4-methoxy-2-(methoxymethoxy)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
51985-35-4 (Benzoic acid, 4-methoxy-2-(methoxymethoxy)-) Related Products
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- 90111-34-5(4-Hydroxy-2-methoxybenzoic acid)
- 3147-64-6(2-Hydroxy-6-methoxybenzoic acid)
- 91-52-1(2,4-Dimethoxybenzoic acid)
- 1466-76-8(2,6-Dimethoxybenzoic acid)
- 2237-36-7(4-Methoxysalicylic acid)
- 570-02-5(2,4,6-Trimethoxybenzoic acid)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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